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Compound of Interest

Compound Name: 2-Iodotoluene

Cat. No.: B057078 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a comprehensive

understanding of chemical handling is paramount for laboratory safety. This guide provides

essential, immediate safety and logistical information for the proper use of 2-Iodotoluene,

including detailed personal protective equipment (PPE) requirements, operational protocols,

and disposal plans.

Chemical Identifier:

Name: 2-Iodotoluene

CAS Number: 615-37-2

Molecular Formula: C₇H₇I

Hazard Identification and Personal Protective
Equipment (PPE)
2-Iodotoluene is a combustible liquid that can cause skin, eye, and respiratory irritation.[1][2]

[3][4][5] Adherence to proper PPE protocols is critical to mitigate exposure risks.

Table 1: Required Personal Protective Equipment (PPE) for Handling 2-Iodotoluene
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Body Part Required PPE Standard/Specification

Eyes/Face
Safety glasses with side-

shields

NIOSH or EN 166 (EU)

approved[1][2]

Chemical safety goggles and

face shield (where splashing is

a risk)

Hands Chemical-resistant gloves

Must satisfy EU Directive

89/686/EEC and the standard

EN 374[1]

Body
Impervious clothing (e.g., lab

coat, chemical-resistant apron)

Selection based on

concentration and amount of

substance used[1]

Respiratory

Full-face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges

Required when engineering

controls are insufficient or as

sole protection[1]

Full-face supplied air respirator
For use as the sole means of

protection[1]

Safe Handling and Storage Protocols
Proper handling and storage are crucial to prevent accidents and maintain the chemical's

integrity.

Operational Plan:

Ventilation: Always handle 2-Iodotoluene in a well-ventilated area, such as a chemical fume

hood.[2][4]

Ignition Sources: Keep away from open flames, sparks, and other sources of ignition.[1][2]

Implement measures to prevent the buildup of electrostatic charge.[1]

Personal Hygiene: Wash hands thoroughly after handling.[2] Do not eat, drink, or smoke in

the work area.[6]
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Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes, and

to prevent inhalation of vapors or mist.[1][2]

Storage Plan:

Store in a cool, dry, and well-ventilated place.[1][2]

Keep containers tightly closed and sealed until ready for use.[1][2]

Opened containers must be carefully resealed and kept upright to prevent leakage.[1]

Store away from incompatible materials such as strong oxidizing agents.[2][6]

Emergency Procedures and First Aid
Immediate and appropriate responses to exposure or spills are critical.

Table 2: Emergency First Aid Procedures for 2-Iodotoluene Exposure

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.

[6] Remove contact lenses if present and easy

to do.[1][2][4] Seek immediate medical attention.

[1][4]

Skin Contact

Immediately wash off with soap and plenty of

water.[1][4] Remove all contaminated clothing

and shoes.[6] If skin irritation persists, consult a

physician.[4]

Inhalation

Move the person to fresh air.[1][4] If breathing is

difficult or stops, provide artificial respiration.[1]

Seek immediate medical attention.[1][4]

Ingestion

Do NOT induce vomiting.[6] Never give anything

by mouth to an unconscious person.[1] Rinse

mouth with water and drink plenty of water.[1][6]

Seek immediate medical attention.[1]
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Spill Response Plan:

Evacuate: Immediately evacuate personnel from the spill area.[1]

Ventilate: Ensure the area is well-ventilated.[1]

Eliminate Ignition Sources: Remove all sources of ignition from the area.[1]

Containment: Wear appropriate PPE. Contain the spill using an inert absorbent material

(e.g., sand, earth, vermiculite).[2]

Collection: Collect the absorbed material using non-sparking tools and place it into a

suitable, closed container for disposal.[1]

Decontamination: Clean the spill area thoroughly.

Reporting: Report the spill to the appropriate environmental health and safety personnel.

Disposal Plan
All waste materials must be handled and disposed of in accordance with local, state, and

federal regulations.

Table 3: Disposal Guidelines for 2-Iodotoluene and Contaminated Materials
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Waste Type Disposal Procedure

Unused/Expired 2-Iodotoluene

Dispose of as hazardous waste through an

approved waste disposal plant.[2][5][6] Do not

dispose of it in drains or the environment.[1]

Contaminated Absorbents
Collect in a sealed, labeled container and

dispose of as hazardous waste.

Contaminated PPE

Dispose of contaminated gloves and other

disposable PPE as hazardous waste in

accordance with applicable laws and good

laboratory practices.[1]

Empty Containers

Triple rinse with a suitable solvent. Dispose of

the rinsate as hazardous waste. Puncture and

dispose of the container in accordance with

local regulations.

Experimental Workflow Diagram
The following diagram illustrates a typical workflow for handling 2-Iodotoluene in a laboratory

setting, emphasizing safety checkpoints.
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Caption: Workflow for Safe Handling of 2-Iodotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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